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Introduction

Bisphenol C (BPC), chemically known as 2,2-bis(4-hydroxy-3-methylphenyl)propane, is a
member of the bisphenol family of compounds. While its counterpart, Bisphenol A (BPA), has
been the subject of extensive research and public discussion due to its widespread use and
endocrine-disrupting properties, BPC also exhibits significant biological activity that warrants
detailed scientific investigation. This technical guide provides a comprehensive overview of the
discovery, synthesis, physicochemical properties, and the unique dual-action mechanism of
Bisphenol C on estrogen receptors. There is some ambiguity in the nomenclature of
"Bisphenol C," with the name occasionally being applied to 1,1-dichloro-2,2-bis(4-
hydroxyphenyl)ethylene. This guide will focus on the more commonly referenced compound,
2,2-bis(4-hydroxy-3-methylphenyl)propane (CAS 79-97-0).

Discovery and History

While the synthesis of Bisphenol A (BPA) is well-documented, attributed to the Russian chemist
Aleksandr Dianin in 1891, the specific historical details surrounding the initial discovery and
synthesis of Bisphenol C are not as clearly recorded in readily available scientific literature.[1]
[2] Bisphenols, as a class of compounds, were initially investigated for their potential as
synthetic estrogens in the 1930s.[2] BPC, also known by synonyms such as Dicresylolpropane
and 3,3'-Dimethylbisphenol A, is produced by the condensation reaction of o-cresol with
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acetone.[3] It has been utilized as an intermediate in the production of polycarbonate plastics
and epoxy resins.[3]

Physicochemical Properties

Bisphenol C is a solid at room temperature and possesses distinct physical and chemical
characteristics that are crucial for its application and biological interactions.

Property Value Reference

4-[2-(4-hydroxy-3-

IUPAC Name methylphenyl)propan-2-yl]-2-
methylphenol

CAS Number 79-97-0 [3]

Molecular Formula C17H2002 [3]

Molecular Weight 256.34 g/mol

Melting Point 138-140 °C

Boiling Point 238-240 °C at 12 mmHg

White to light yellow powder or

Appearance

needles from xylene

Moderately soluble in organic
Solubility solvents, generally insoluble in [3]

water

Experimental Protocols
Synthesis of 2,2-bis(4-hydroxy-3-methylphenyl)propane

The synthesis of Bisphenol C is typically achieved through the acid-catalyzed condensation of
o-cresol with acetone. A representative experimental protocol is detailed below.

Materials:

e 0-Cresol (1.8 mol)
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e Acetone (0.7 mol)

 Isopropyl alcohol (0.4 mol)

e 90% wt. Sulfuric acid (0.5 mol)

o Toluene (54.5 g for reaction, 100.0 g for workup)
e Dodecanethiol (0.03 mol)

o Saturated sodium hydrogen carbonate solution
e Demineralized water

Equipment:

e 1L separable flask with a full jacket, equipped with a thermometer, stirrer, and a 100 mL
dropping funnel.

o Standard laboratory glassware for extraction and neutralization.
e High-performance liquid chromatography (HPLC) system for analysis.

Procedure:

Under a nitrogen atmosphere, add 26.1 g (0.4 mol) of isopropyl alcohol to the 1 L separable
flask.

e Slowly add 58.3 g (0.5 mol) of 90% by weight sulfuric acid to the flask.

e Add 54.5 g of toluene, 191.5 g (1.8 mol) of o-cresol, and 5.5 g (0.03 mol) of dodecanethiol to
the mixture.

e Adjust the temperature of the flask to 40°C.

e Place 42.5 g (0.7 mol) of acetone in the dropping funnel and add it dropwise to the reaction
flask over 30 minutes.

 After the addition of acetone is complete, allow the reaction to proceed at 40°C for 2 hours.
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Upon completion of the reaction, add 100.0 g of toluene and 100.0 g of demineralized water,
and increase the temperature to 80°C.

Once the temperature reaches 80°C, allow the mixture to stand and ensure that any
precipitates have dissolved into the organic and aqueous phases.

Separate and remove the lower aqueous phase.

Add saturated sodium hydrogen carbonate solution to the organic phase to neutralize the
acid, confirming that the pH of the lower aqueous phase is = 9.

Separate and remove the lower aqueous phase.

Wash the organic phase with demineralized water by stirring for 10 minutes, followed by
separation of the aqueous phase.

The resulting organic phase contains the product, Bisphenol C. The yield can be
determined by HPLC analysis.[4]

Experimental Workflow for Synthesis
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Experimental Workflow for Bisphenol C Synthesis
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Caption: Workflow for the synthesis of Bisphenol C.
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Biological Activity and Signaling Pathways

Bisphenol C is a notable endocrine-disrupting chemical due to its unique interaction with
estrogen receptors (ERS). It functions as a bifunctional modulator, exhibiting agonist activity
towards Estrogen Receptor a (ERa) and antagonist activity towards Estrogen Receptor 3
(ERP). The ICso values for BPC are reported to be 2.65 nM for ERa and 1.94 nM for ER(.

Estrogen Receptor Signaling

Estrogen receptors are ligand-activated transcription factors that, upon binding to an agonist,
typically dimerize and translocate to the nucleus. There, they bind to estrogen response
elements (ERESs) on the DNA, initiating the transcription of target genes.

Dual Agonist/Antagonist Action of Bisphenol C

The dual activity of BPC on ERa and ER[3 suggests a complex mechanism of action that can
lead to varied physiological responses depending on the tissue-specific expression of these
receptor subtypes.

e ERa Agonism: When BPC binds to ERaq, it induces a conformational change that promotes
the recruitment of coactivators, leading to the transcription of ERa-responsive genes.

» ER[ Antagonism: Conversely, when BPC binds to ERp, it induces a different conformational
change that prevents the recruitment of coactivators and may even recruit corepressors,
thereby inhibiting the transcription of ER[3-responsive genes.

Signaling Pathway Diagram

The following diagram illustrates the differential effects of Bisphenol C on the ERa and ER[3
signaling pathways.
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Bisphenol C Signaling Pathway
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Caption: BPC's dual action on ERa and ER[3 pathways.

Conclusion

Bisphenol C is a compound of significant interest to the scientific community, particularly in the
fields of toxicology, endocrinology, and drug development. Its well-defined synthesis from
readily available precursors and its unique bifunctional activity as an ERa agonist and ER[3
antagonist make it a valuable tool for studying the differential roles of these two estrogen
receptor subtypes. The detailed methodologies and data presented in this guide are intended
to support further research into the mechanisms of action and potential applications or risks
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associated with Bisphenol C. A clearer understanding of its historical discovery would further
enrich the scientific context of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b144803?utm_src=pdf-body
https://www.benchchem.com/product/b144803?utm_src=pdf-custom-synthesis
https://www.fishersci.com/shop/products/2-2-bis-4-hydroxy-3-methylphenyl-propane-tci-america-3/B156725G
https://www.fishersci.com/shop/products/2-2-bis-4-hydroxy-3-methylphenyl-propane-tci-america-3/B156725G
https://www.openpr.com/news/4135186/bisphenol-c-market-2025-growth-forecast-industry-trends
https://www.researchgate.net/publication/290246889_Synthesis_of_2_2-bis3-phenyl-4-hydroxyphenyl_propane
https://www.chemicalbook.com/synthesis/2-2-bis-4-hydroxy-3-methylphenyl-propane.htm
https://www.benchchem.com/product/b144803#bisphenol-c-discovery-and-history
https://www.benchchem.com/product/b144803#bisphenol-c-discovery-and-history
https://www.benchchem.com/product/b144803#bisphenol-c-discovery-and-history
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b144803?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

